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Summary of Identified Safety Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: H-GIn(Trt)-OH

CAS No.: 102747-84-2

Cat. No.: S726842

The table below summarizes the key safety and handling data available from the search results.

Property Information

CAS Number 102747-84-2 [1] [2] [3]

Molecular Formula C24H24N20s3 [2] [3]

Molecular Weight 388.46 g/mol (anhydrous) [2]

Physical Form Solid powder [2]

Storage Conditions Keep in a dark place, in an inert atmosphere, at 2-8°C [2] [3]

GHS Hazard Statements  H302-H315-H319-H335 (Harmful if swallowed, causes skin irritation,
causes serious eye irritation, may cause respiratory irritation) [2]

Personal Protective Eyeshields, Gloves, type N95 (US) or type P1 (EN143) respirator filter [4]
Equipment (PPE)

Application and Experimental Context

While the search results do not include specific experimental protocols for H-GIn(Trt)-OH itself, they

clearly indicate its primary use. This compound is a protected form of the amino acid glutamine, where the
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side chain functional group is blocked by a trityl (Trt) group to prevent unwanted reactions during chemical

synthesis [5] [4].

This protected amino acid is specifically used in Solid-Phase Peptide Synthesis (SPPS) [5]. The following
diagram outlines the general workflow of SPPS to illustrate where H-GIn(Trt)-OH would be utilized.
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In this Fmoc-SPPS strategy, H-GIn(Trt)-OH would be used in Step 3 ("Couple Amino Acid") to
incorporate a glutamine residue into the growing peptide chain. The trityl group on its side chain remains

stable during the repetitive cycles and is only removed during the final cleavage step.

How to Obtain the Official MSDS
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Since the official, complete Safety Data Sheet was not located in the search, I recommend these steps to

obtain it:

e Check Supplier Websites Directly: The most reliable source for an MSDS is the manufacturer or
distributor. You can visit the websites of chemical suppliers like Sigma-Aldrich (now MilliporeSigma)
[6], Alfa Chemistry, or others listed in the search results [2].

e Use the CAS Number: Search the internet using the specific CAS Number 102747-84-2. This is the
most precise way to find chemical information.

¢ Request the Document: Suppliers often provide an MSDS download link on their product pages. If
it's not readily available, you can contact them directly to request a copy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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